Cas no 1252555-61-5 (Trimethyl-[9,9,18,18-tetrakis(4-hexylphenyl)-15-trimethylstannyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]stannane)

• Product Name: Trimethyl-[9,9,18,18-tetrakis(4-hexylphenyl)-15-trimethylstannyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]stannane
• CAS No: 1252555-61-5
• MF: C₇₀H₉₀S₂Sn₂
• MW: 1233.01361608505
• CID: 2952214
• PubChem ID: 129866997
• Update Time: 2024-11-02

Trimethyl-[9,9,18,18-tetrakis(4-hexylphenyl)-15-trimethylstannyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]stannane Chemical and Physical Properties

Names and Identifiers

• (4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-sec-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane)
• 1,1'-[4,4,9,9-Tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl]bis[1,1,1-trimethylstannane]
• IDT‐nC6
• (4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane)
• Trimethyl-[9,9,18,18-tetrakis(4-hexylphenyl)-15-trimethylstannyl-5,14-dithiapentacyclo[10.6.0.03,10.
• trimethyl[9,9,18,18-tetrakis(4-hexylphenyl)-15-(trimethylstannyl)-5,14-dithiapentacyclo[10.6.0.0(3),(1)?.0?,?.0(1)(3),(1)?]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]stannane
• [4,4,9,9-Tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b inverted exclamation mark ]dithiophene-2,7-diyl]bis(trimethylstannane)
• MFCD31631789
• F72050
• 1252555-61-5
• trimethyl-[9,9,18,18-tetrakis(4-hexylphenyl)-15-trimethylstannyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]stannane
• SY100715
• Trimethyl-[9,9,18,18-tetrakis(4-hexylphenyl)-15-trimethylstannyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]stannane

• Inchi： 1S/C64H72S2.6CH3.2Sn/c1-5-9-13-17-21-47-25-33-51(34-26-47)63(52-35-27-48(28-36-52)22-18-14-10-6-2)57-41-43-65-61(57)55-46-60-56(45-59(55)63)62-58(42-44-66-62)64(60,53-37-29-49(30-38-53)23-19-15-11-7-3)54-39-31-50(32-40-54)24-20-16-12-8-4;;;;;;;;/h25-42,45-46H,5-24H2,1-4H3;6*1H3;;
• InChI Key： CDIPDJJRVQRBAX-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2=C(C3C=C4C(=CC=3C2(C2C=CC(CCCCCC)=CC=2)C2C=CC(CCCCCC)=CC=2)C2=C(C=C(S2)[Sn](C)(C)C)C4(C2C=CC(CCCCCC)=CC=2)C2C=CC(CCCCCC)=CC=2)S1

Computed Properties

• Exact Mass: 1234.45000
• Monoisotopic Mass: 1234.45280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 74
• Rotatable Bond Count: 26
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5

Experimental Properties

• Solubility: Insuluble (4.8E-9 g/L) (25 ºC),
• PSA: 56.48000
• LogP: 20.11740